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Compound of Interest

Compound Name: Calcium L-lactate hydrate

Cat. No.: B1469535

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on improving the dissolution rate of Calcium L-
lactate hydrate powder. Here you will find answers to frequently asked questions and
troubleshooting guides to address common challenges encountered during experimentation.

Troubleshooting Guide

This section addresses specific issues that may arise during the dissolution of Calcium L-
lactate hydrate powder.

Q1: Why is my Calcium L-lactate hydrate powder not dissolving completely?

Al: Incomplete dissolution can be attributed to several factors. Firstly, ensure you have not
exceeded the solubility limit of Calcium L-lactate hydrate in your solvent. Its solubility is
significantly influenced by temperature. Secondly, the dissolution rate can be slow. To address
this, consider the following:

» Increase Temperature: The solubility of Calcium L-lactate hydrate increases with
temperature.[1][2][3] Warming the solvent while dissolving the powder can significantly
improve both the rate and extent of dissolution.

o Optimize Agitation: Continuous and adequate stirring is crucial to ensure proper dispersion of
the powder and to facilitate the mass transfer from the solid to the liquid phase. Inadequate
agitation can lead to localized saturation around the particles.
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o Particle Size Management: While smaller particles generally dissolve faster due to a larger
surface area, very fine particles (<100 microns) can sometimes exhibit slower dissolution
rates or lead to agglomeration.[4][5] Using a powder with a controlled particle size
distribution, for instance, between 150 and 710 microns, can be beneficial.[4]

o Check for Contaminants: The presence of impurities can affect solubility. Ensure you are
using a high-purity grade of Calcium L-lactate hydrate.

Q2: How can | prevent the formation of agglomerates or clumps during dissolution?

A2: Agglomeration often occurs when fine powders are added to a solvent too quickly without
sufficient agitation. To prevent this:

o Gradual Addition: Add the Calcium L-lactate hydrate powder to the solvent gradually while
continuously stirring. This allows each portion of the powder to disperse before the next is
added.

o Pre-wetting the Powder: In some cases, creating a slurry of the powder with a small amount
of the solvent before adding it to the bulk of the liquid can help prevent clumping.

 Sufficient Agitation: Use a stirring method that creates a vortex, which will help to draw the
powder down into the bulk of the liquid and promote dispersion.

Q3: My solution appears cloudy or forms a precipitate after initial dissolution. What is causing
this?

A3: Cloudiness or precipitation after initial dissolution can be due to a few reasons:

o Supersaturation and Recrystallization: If you dissolved the powder at a high temperature and
then allowed the solution to cool, it may have become supersaturated, leading to the
recrystallization of Calcium L-lactate.[1] Maintaining the solution at a temperature that
ensures the desired concentration remains below the solubility limit is key.

e pH Shift: While the effect of pH on Calcium L-lactate solubility is generally limited, significant
changes in the pH of your solution could potentially cause precipitation.[1][3]
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o Common lon Effect: The presence of a high concentration of other lactate or calcium ions in
your solution can decrease the solubility of Calcium L-lactate hydrate, causing it to
precipitate.[1][3]

Q4: Can | use additives to enhance the dissolution rate?

A4: Yes, certain additives can improve the solubility of Calcium L-lactate hydrate. Sodium
gluconate has been shown to increase its solubility by forming soluble complexes with calcium
ions.[1][2][6] Studies have demonstrated a significant increase in Calcium L-lactate solubility in
the presence of sodium D-gluconate.[1][7] For instance, the presence of 0.50 M sodium D-
gluconate can increase the solubility of calcium L-lactate by 45%.[1][7]

Frequently Asked Questions (FAQs)

This section provides answers to general questions about the dissolution of Calcium L-lactate
hydrate powder.

Q1: What is the solubility of Calcium L-lactate hydrate in water?

Al: The solubility of Calcium L-lactate hydrate is dependent on temperature and the specific
hydrate form. For Calcium L-lactate pentahydrate, the solubility in water is approximately 79 g/L
at 25°C.[8] Solubility increases with temperature. For example, at 10°C the solubility is 4.8
g/100 mL, while at 30°C it is 8.5 g/100 mL.[8]

Q2: How does pH affect the dissolution of Calcium L-lactate hydrate?

A2: The effect of pH on the solubility of Calcium L-lactate hydrate is generally considered to
be limited under typical experimental conditions.[1][3] However, dissolving it in a slightly acidic
medium (e.g., using 3 N hydrochloric acid) is a technique used in some analytical procedures
to ensure complete dissolution.[9][10]

Q3: What is the impact of particle size on the dissolution rate?

A3: Generally, reducing the particle size increases the surface area available for interaction
with the solvent, which leads to a faster dissolution rate.[5] However, for Calcium L-lactate, it
has been noted that particles smaller than 100 microns may have a slower dissolution rate.[4]
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Research suggests that substantially spherical particles with a size distribution between 280
and 550 microns can provide rapid dissolution.[4]

Q4: Does the crystalline form of Calcium L-lactate hydrate matter for dissolution?

A4: Yes, the solid-state characteristics, including the crystalline form and state of hydration, can
influence the dissolution rate. Amorphous forms of a substance typically dissolve faster than
their crystalline counterparts. Additionally, anhydrous forms often dissolve more rapidly than
hydrated forms because they are thermodynamically more active. Calcium L-lactate can exist
in various hydration states, which can affect its properties.[11]

Q5: What is a standard method for testing the dissolution of Calcium L-lactate?

A5: A standard method for dissolution testing of Calcium L-lactate tablets is described in the
United States Pharmacopeia (USP).[9] This typically involves using a USP Apparatus 1
(basket) at 100 rpm with 500 mL of water as the dissolution medium.[9][12] The amount of
dissolved Calcium L-lactate is then determined at a specified time point, for example, 45
minutes.[9]

Data Presentation

Table 1: Solubility of Calcium L-Lactate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL)
10 4.8[8]

20 5.8[8]

25 6.7[8]

25 7.9 (pentahydrate)[8]

30 8.5[8]

Table 2: Effect of Sodium D-Gluconate on Calcium L-Lactate Solubility
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Increase in Calcium L-

Additive Concentration o
Lactate Solubility

Sodium D-Gluconate 0.50M 45%[1][7]

Sodium D-Lactobionate 0.50 M 37%[1][7]

Experimental Protocols

1. Protocol for Standard Dissolution Testing (based on USP guidelines)

o Objective: To determine the in vitro dissolution rate of Calcium L-lactate hydrate powder or

tablets.
o Apparatus: USP Dissolution Apparatus 1 (Basket Method).
 Dissolution Medium: 500 mL of deionized water.
e Temperature: 37 + 0.5 °C.
e Apparatus Speed: 100 rpm.
» Procedure:

o Place 500 mL of deionized water into each dissolution vessel and allow the medium to
equilibrate to 37 + 0.5 °C.

o Accurately weigh the Calcium L-lactate hydrate powder and place it into the basket.
o Lower the baskets into the dissolution vessels and start the apparatus rotation at 100 rpm.

o At predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes), withdraw an

aliquot of the dissolution medium.
o Filter the samples immediately.

o Analyze the concentration of dissolved Calcium L-lactate in the filtered samples using a
suitable analytical method, such as titration or High-Performance Liquid Chromatography
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(HPLC).

Data Analysis: Plot the percentage of dissolved Calcium L-lactate against time to obtain a
dissolution profile.

. Protocol for Assay of Calcium L-Lactate by EDTA Titration
Objective: To quantify the amount of dissolved Calcium L-lactate.

Principle: Calcium ions are titrated with a standardized solution of ethylenediaminetetraacetic
acid (EDTA) using a specific indicator to detect the endpoint.

Reagents:

[¢]

0.05 M EDTA solution (standardized)

[e]

3 N Hydrochloric Acid

[e]

1 N Sodium Hydroxide

(¢]

Hydroxy naphthol blue indicator
Procedure:

o Transfer a precisely measured volume of the dissolved Calcium L-lactate solution to a
suitable flask.

o Add 150 mL of deionized water and 2 mL of 3 N hydrochloric acid.
o Stir the solution, for instance, with a magnetic stirrer.
o Add a known excess of 0.05 M EDTA solution from a burette.

o Add 15 mL of 1 N sodium hydroxide and approximately 300 mg of hydroxy naphthol blue
indicator.

o Continue the titration with the 0.05 M EDTA solution until the color changes to a distinct
blue endpoint.[9][10]
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¢ Calculation: Calculate the amount of Calcium L-lactate based on the volume of EDTA
solution consumed, where each mL of 0.05 M EDTA is equivalent to 15.42 mg of
CeH10Ca0s6:5H20.[9]

Visualizations
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Click to download full resolution via product page

Caption: Troubleshooting workflow for incomplete dissolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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